Cas no 2204052-12-8 (1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride)
1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride
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- Inchi: 1S/C10H14FN.ClH/c1-3-10(12)8-5-4-6-9(11)7(8)2;/h4-6,10H,3,12H2,1-2H3;1H
- InChI Key: YWWOBCHCJIPJKF-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(F)C=1C)(N)CC.Cl
1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F184390-125mg |
1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride |
2204052-12-8 | 125mg |
$ 490.00 | 2022-06-05 | ||
| TRC | F184390-250mg |
1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride |
2204052-12-8 | 250mg |
$ 810.00 | 2022-06-05 |
1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride
Introduction to 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride (CAS No. 2204052-12-8)
1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2204052-12-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro substituent and a methyl group in the aromatic ring, combined with a propylamine side chain, contributes to its unique chemical properties and biological activity.
The structure of 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride consists of a benzene ring substituted at the 3-position with a fluorine atom and at the 2-position with a methyl group. This arrangement enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The propylamine moiety introduces basicity, making the compound potentially useful as an intermediate in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) drugs.
In recent years, there has been growing interest in fluoro-substituted aromatic compounds due to their improved pharmacokinetic profiles and enhanced binding affinity to biological targets. The fluorine atom, being highly electronegative, can modulate electronic properties and influence metabolic pathways, leading to increased bioavailability and reduced susceptibility to degradation by enzymes. This characteristic makes 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride a valuable building block for pharmaceutical research.
One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Preclinical studies have suggested that derivatives of this compound may exhibit properties relevant to treating neurological disorders, such as depression and anxiety. The combination of fluoro and methyl groups is known to enhance binding interactions with serotonin receptors, which are key targets in managing these conditions. Furthermore, the propylamine group can be further modified to introduce additional functionalities, expanding its utility in drug design.
The synthesis of 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the fluoro substituent often requires specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. The subsequent functionalization at the 2-position with a methyl group can be achieved through alkylation or Friedel-Crafts reactions. Finally, conversion to the hydrochloride salt enhances solubility and stability, making it more suitable for further pharmaceutical applications.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in neurotransmitter signaling. These interactions may lead to therapeutic effects similar to those observed with existing medications for CNS disorders. Additionally, virtual screening techniques have identified potential analogs with enhanced potency or selectivity, guiding future synthetic efforts.
The pharmacological profile of 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride is still under investigation, but preliminary data suggest promising applications in treating neurological conditions. The compound's ability to modulate neurotransmitter levels could make it effective against symptoms associated with depression, anxiety disorders, and even neurodegenerative diseases. Further preclinical studies are necessary to fully elucidate its mechanisms of action and therapeutic potential.
In conclusion, 1-(3-Fluoro-2-methylphenyl)-propylamine hydrochloride (CAS No. 2204052-12-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for developing novel therapeutic agents, particularly those targeting neurological disorders. As research continues to uncover new applications for fluoro-substituted compounds, this molecule is poised to play a crucial role in future drug development efforts.
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